N-(thiophen-2-ylmethyl)-4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide
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Description
N-(thiophen-2-ylmethyl)-4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C17H18N4O2S2 and its molecular weight is 374.48. The purity is usually 95%.
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Scientific Research Applications
Microwave-assisted Synthesis and Biological Activities
Research has investigated the synthesis of compounds containing 1,3,4-oxadiazole, among other moieties, through microwave-assisted methods. These compounds, including derivatives structurally related to N-(thiophen-2-ylmethyl)-4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide, have shown a range of biological activities. Some demonstrated moderate to good antimicrobial activity against various microorganisms, while others exhibited antiurease and antilipase activities (Başoğlu et al., 2013).
Anticancer Properties
A series of carboxamides, sulfonamides, ureas, and thioureas derived from 1,2,4-oxadiazol-3-ylmethyl-piperazin-1-yl substituted with pyrazolo[1,5-a]pyrimidine derivatives were designed and synthesized. Some of these compounds exhibited significant anticancer activity against HeLa cell lines, showcasing their potential as anticancer agents. This research highlights the diversity in the application of compounds with the core structure of this compound and the importance of further exploration in this area (Kumar et al., 2016).
Tubulin Inhibition and Antiproliferative Effects
Research into 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides has identified a new chemical class of antiproliferative agents acting as tubulin inhibitors. Through structure-activity relationship (SAR) optimization, compounds with significant potency in antiproliferative assays were developed. These findings suggest that derivatives of this compound could serve as potential leads for the development of new anticancer therapies by targeting tubulin (Krasavin et al., 2014).
Antimicrobial and Antituberculosis Activity
Further studies have synthesized derivatives with 1,3,4-oxadiazole and evaluated them for antimicrobial and antituberculosis activity. Some compounds showed promising activity against tuberculosis, which underscores the therapeutic potential of this compound derivatives in treating infectious diseases. The specificity and efficacy of these compounds against Mycobacterium tuberculosis highlight the importance of structural modifications to enhance biological activity (Jeankumar et al., 2013).
Properties
IUPAC Name |
N-(thiophen-2-ylmethyl)-4-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C17H18N4O2S2/c22-17(18-10-14-2-1-8-25-14)21-6-3-12(4-7-21)15-19-20-16(23-15)13-5-9-24-11-13/h1-2,5,8-9,11-12H,3-4,6-7,10H2,(H,18,22) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIGVPJLJAGCSDV-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=NN=C(O2)C3=CSC=C3)C(=O)NCC4=CC=CS4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O2S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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